5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H11ClN4O4S/c1-2-13-18-19-15(25-13)17-14(21)12-6-5-11(24-12)9-4-3-8(20(22)23)7-10(9)16/h3-7H,2H2,1H3,(H,17,19,21)
• InChI Key: GEKXTCLBWQODHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H11ClN4O4S
• Molecular Weight: 378.8 g/mol

Description

5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide, also known as CNF, is a chemical compound that has been extensively studied for its potential applications in scientific research. CNF is a member of the furamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide is not fully understood, but it is believed to involve the inhibition of key enzymes and cellular processes involved in bacterial and fungal growth. It has also been shown to modulate the immune response and reduce oxidative stress.
Biochemical and Physiological Effects:
In addition to its antimicrobial and anti-inflammatory effects, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to modulate the expression of genes involved in cell growth and differentiation, as well as to induce apoptosis in cancer cells. It also has potential applications in the treatment of neurodegenerative diseases, due to its ability to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide is its broad-spectrum antimicrobial activity, which makes it a useful tool for studying bacterial and fungal infections. It also has potential applications in the development of new drugs for the treatment of infectious diseases. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide. One area of interest is the development of new this compound derivatives with improved solubility and bioavailability. Another area of interest is the use of this compound in combination with other antimicrobial agents to enhance their effectiveness. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in the treatment of a variety of diseases.

Scientific Research Applications

5-(2-chloro-4-nitrophenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-furamide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have potent antibacterial and antifungal activity, as well as anti-inflammatory and antioxidant properties.